Cas no 2172320-77-1 (4-{bicyclo2.2.1heptan-2-yl}-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 4-{bicyclo2.2.1heptan-2-yl}-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2172320-77-1
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• CID: 6361052
• PubChem ID: 165503459
• Update Time: 2025-10-21

4-{bicyclo2.2.1heptan-2-yl}-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{bicyclo2.2.1heptan-2-yl}-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• EN300-1456365
• 2172320-77-1
• 4-{bicyclo[2.2.1]heptan-2-yl}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C17H27NO4/c1-17(2,3)22-16(21)18-8-13(14(9-18)15(19)20)12-7-10-4-5-11(12)6-10/h10-14H,4-9H2,1-3H3,(H,19,20)
• InChI Key： WMLVCJWERIJKQV-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OC(C)(C)C)CC1C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 309.19400834g/mol
• Monoisotopic Mass: 309.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{bicyclo2.2.1heptan-2-yl}-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

Introduction to 4-{bicyclo2.2.1heptan-2-yl}-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic Acid (CAS No. 2172320-77-1)

4-{bicyclo2.2.1heptan-2-yl}-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid, identified by its CAS number 2172320-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The structural framework of this compound features a bicyclo2.2.1heptan-2-yl moiety, which is a fused tricyclic structure consisting of three carbon rings. This particular scaffold is known for its ability to enhance the metabolic stability and bioavailability of drug candidates, a critical factor in the design of effective pharmaceuticals. The presence of the tert-butoxy group further contributes to the compound's stability and reactivity, making it an attractive building block for synthetic chemists.

In recent years, there has been a growing interest in the development of new drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. The unique structural properties of 4-{bicyclo2.2.1heptan-2-yl}-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid make it a versatile intermediate that can be modified to produce a wide range of pharmacologically active compounds.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in many biological processes, and their inhibition is often an effective strategy for treating diseases such as cancer and HIV/AIDS. The bicyclo2.2.1heptan-2-yl moiety in this compound can be incorporated into drug molecules designed to target specific proteases, potentially leading to the development of new antiviral and anticancer agents.

The tert-butoxy group provides an additional layer of functionality that allows for further chemical modifications, enabling researchers to fine-tune the properties of their drug candidates. This flexibility is particularly valuable in medicinal chemistry, where small changes in molecular structure can significantly impact biological activity.

Recent studies have demonstrated the utility of this compound in the synthesis of novel pyrrolidine-based derivatives with enhanced pharmacological properties. These derivatives have shown promise in preclinical studies as potential treatments for various diseases. For instance, some research has focused on using this compound to develop new antifungal agents, leveraging its ability to disrupt fungal cell wall synthesis.

The pharmaceutical industry has increasingly recognized the importance of advanced intermediates like 4-{bicyclo2.2.1heptan-2-yl}-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid in accelerating drug discovery and development pipelines. By providing a robust scaffold for structural diversification, this compound enables medicinal chemists to rapidly explore new chemical space and identify lead compounds with improved efficacy and reduced toxicity.

In conclusion, 4-{bicyclo2.2.1heptan-2-yl}-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for the synthesis of novel therapeutic agents with potential applications across multiple therapeutic areas.